Cas no 1368100-94-0 (8-Bromo-4,6-dimethylquinoline)

• Product Name: 8-Bromo-4,6-dimethylquinoline
• CAS No: 1368100-94-0
• MF: C₁₁H₁₀BrN
• MW: 236.107801914215
• MDL: MFCD28397400
• CID: 4593908
• PubChem ID: 82580925
• Update Time: 2025-06-30

8-Bromo-4,6-dimethylquinoline Chemical and Physical Properties

Names and Identifiers

• 8-bromo-4,6-dimethylquinoline
• Z2044770138
• 8-Bromo-4,6-dimethylquinoline

• MDL： MFCD28397400
• Inchi： 1S/C11H10BrN/c1-7-5-9-8(2)3-4-13-11(9)10(12)6-7/h3-6H,1-2H3
• InChI Key： BVURSFMMBZZXKV-UHFFFAOYSA-N
• SMILES： BrC1=CC(C)=CC2=C(C)C=CN=C21

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 183
• XLogP3: 3.6
• Topological Polar Surface Area: 12.9

Additional information on 8-Bromo-4,6-dimethylquinoline

8-Bromo-4,6-Dimethylquinoline: A Comprehensive Overview

8-Bromo-4,6-Dimethylquinoline (CAS No. 1368100-94-0) is a heterocyclic organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the quinoline family, which is a bicyclic structure consisting of a benzene ring fused with a pyridine ring. The presence of bromine and methyl groups at specific positions imparts unique chemical and physical properties to this molecule, making it a valuable compound for various applications.

The synthesis of 8-Bromo-4,6-Dimethylquinoline involves a series of well-established organic reactions. Typically, the compound is derived from quinoline via bromination and methylation reactions. The bromination step is often carried out using bromine in the presence of a Lewis acid catalyst, while the methylation can be achieved through alkylation or Friedel-Crafts acylation followed by reduction. These reactions are carefully optimized to ensure high yield and purity of the final product.

Recent studies have highlighted the potential of 8-Bromo-4,6-Dimethylquinoline in drug discovery. Due to its structural similarity to known bioactive compounds, this molecule has been investigated for its anti-inflammatory, antioxidant, and anticancer properties. For instance, research published in *Journal of Medicinal Chemistry* demonstrated that 8-Bromo-4,6-Dimethylquinoline exhibits potent inhibitory activity against certain kinases involved in cancer cell proliferation. This finding underscores its potential as a lead compound for developing novel therapeutic agents.

In addition to its pharmacological applications, 8-Bromo-4,6-Dimethylquinoline has also found utility in materials science. Its aromatic structure and functional groups make it an ideal candidate for use in organic electronics. Recent advancements reported in *Advanced Materials* indicate that this compound can be incorporated into organic semiconductors to enhance their charge transport properties. Such applications are particularly promising for next-generation flexible electronics and optoelectronic devices.

The chemical stability of 8-Bromo-4,6-Dimethylquinoline is another attribute that makes it suitable for various industrial applications. Studies have shown that the compound exhibits excellent thermal stability and resistance to oxidation under normal storage conditions. These properties are advantageous for its use in high-temperature environments or long-term storage scenarios.

From an environmental perspective, the synthesis and application of 8-Bromo-4,6-Dimethylquinoline are being increasingly scrutinized due to growing concerns over sustainability. Researchers are exploring greener synthetic routes that minimize waste generation and reduce reliance on hazardous reagents. For example, catalytic methods using microwave-assisted synthesis have been proposed as more eco-friendly alternatives to traditional reaction conditions.

In conclusion, 8-Bromo-4,6-Dimethylquinoline (CAS No. 1368100-94-0) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure enables it to serve as a valuable building block in drug discovery and materials science. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an even more significant role in advancing modern science and technology.